Cas no 1083396-16-0 (3-(2,2,2-trifluoroethyl)morpholine)

• Product Name: 3-(2,2,2-trifluoroethyl)morpholine
• CAS No: 1083396-16-0
• MF: C₆H₁₀F₃NO
• MW: 169.144912242889
• CID: 4570617
• PubChem ID: 83914474
• Update Time: 2025-05-25

3-(2,2,2-trifluoroethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-(2,2,2-trifluoroethyl)morpholine

• Inchi： 1S/C6H10F3NO/c7-6(8,9)3-5-4-11-2-1-10-5/h5,10H,1-4H2
• InChI Key： FFPWJEVAPQZFFW-UHFFFAOYSA-N
• SMILES： N1CCOCC1CC(F)(F)F

Additional information on 3-(2,2,2-trifluoroethyl)morpholine

Research Briefing on 3-(2,2,2-Trifluoroethyl)morpholine (CAS: 1083396-16-0) in Chemical Biology and Pharmaceutical Applications

3-(2,2,2-Trifluoroethyl)morpholine (CAS: 1083396-16-0) is a fluorinated morpholine derivative that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound's unique structural features, including the trifluoroethyl group and morpholine ring, make it a valuable scaffold for drug discovery and medicinal chemistry applications. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a key intermediate in the synthesis of novel dopamine D3 receptor antagonists. The research team utilized 3-(2,2,2-trifluoroethyl)morpholine as a core structure to develop compounds with improved blood-brain barrier permeability and receptor selectivity. The trifluoroethyl moiety was found to significantly enhance metabolic stability compared to non-fluorinated analogs, while the morpholine ring contributed to optimal pharmacokinetic properties.

In the field of enzyme inhibition, a recent patent application (WO2023051234) disclosed the use of 1083396-16-0 derivatives as potent inhibitors of phosphodiesterase 10A (PDE10A). The compound's structural flexibility allowed for modifications that achieved nanomolar inhibitory activity while maintaining excellent selectivity over other PDE isoforms. This discovery opens new avenues for treating neurological disorders such as schizophrenia and Huntington's disease.

Pharmacokinetic studies of 3-(2,2,2-trifluoroethyl)morpholine-containing compounds have revealed several advantageous properties. The trifluoroethyl group contributes to increased lipophilicity and membrane permeability, while the morpholine nitrogen provides a site for salt formation to improve aqueous solubility. This balance of properties makes derivatives of this compound particularly suitable for oral drug formulations, as demonstrated in recent preclinical studies of candidate molecules for Parkinson's disease therapy.

Recent synthetic methodology developments have also focused on 1083396-16-0. A 2024 publication in Organic Letters described an efficient, scalable route to this compound using continuous flow chemistry, achieving >90% yield with excellent purity. This advancement addresses previous challenges in large-scale production and makes the compound more accessible for medicinal chemistry programs. The method employs a novel trifluoroethylation strategy that could be applicable to other fluorinated morpholine derivatives.

Emerging applications in radiopharmaceuticals have also been reported, where the fluorine atoms in 3-(2,2,2-trifluoroethyl)morpholine serve as potential sites for ¹⁸F labeling. Researchers at several academic medical centers are exploring this approach for developing PET tracers targeting neurotransmitter systems, with preliminary results showing promising in vivo stability and target specificity.

In conclusion, 3-(2,2,2-trifluoroethyl)morpholine (1083396-16-0) represents a versatile and pharmacologically privileged structure with growing importance in drug discovery. Its unique combination of physicochemical properties and synthetic accessibility continues to inspire innovative applications across multiple therapeutic areas. Future research directions likely include further exploration of its potential in targeted protein degradation and as a component of bifunctional pharmaceutical agents.